Cas no 1262771-37-8 ([2-(1H-1,2,3-Triazol-5-ylthio)ethyl]amine hydrochloride)

• Product Name: [2-(1H-1,2,3-Triazol-5-ylthio)ethyl]amine hydrochloride
• CAS No: 1262771-37-8
• MF: C₄H₉ClN₄S
• MW: 180.659057378769
• CID: 4583978
• Update Time: 2025-06-15

[2-(1H-1,2,3-Triazol-5-ylthio)ethyl]amine hydrochloride Chemical and Physical Properties

Names and Identifiers

• [2-(1H-1,2,3-Triazol-5-ylthio)ethyl]amine hydrochloride
• 2-(2H-triazol-4-ylsulfanyl)ethanamine;hydrochloride
• 2-(1H-1,2,3-Triazol-5-ylthio)ethanamine hydrochloride, AldrichCPR

• Inchi： 1S/C4H8N4S.ClH/c5-1-2-9-4-3-6-8-7-4;/h3H,1-2,5H2,(H,6,7,8);1H
• InChI Key： MNQXLDVYTVNYHQ-UHFFFAOYSA-N
• SMILES： Cl.S(C1C=NNN=1)CCN

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 3
• Complexity: 79
• Topological Polar Surface Area: 92.9

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Thioethers Aryl thioethers

Additional information on [2-(1H-1,2,3-Triazol-5-ylthio)ethyl]amine hydrochloride

Research Brief on [2-(1H-1,2,3-Triazol-5-ylthio)ethyl]amine hydrochloride (CAS: 1262771-37-8)

This research brief provides an overview of the latest scientific developments concerning the compound [2-(1H-1,2,3-Triazol-5-ylthio)ethyl]amine hydrochloride (CAS: 1262771-37-8), a chemical entity of growing interest in medicinal chemistry and drug discovery. The compound's unique structural features, combining a triazole moiety with a thioether-linked ethylamine side chain, make it a versatile building block for pharmaceutical applications.

Recent studies have highlighted the compound's potential as a key intermediate in the synthesis of biologically active molecules. A 2023 publication in the Journal of Medicinal Chemistry demonstrated its utility in click chemistry applications, particularly in the development of targeted drug delivery systems. The researchers utilized the triazole-thioether motif to create stable conjugates with various therapeutic agents, showing improved pharmacokinetic properties compared to conventional linker chemistries.

Structural-activity relationship (SAR) studies published in Bioorganic & Medicinal Chemistry Letters (2024) have revealed that modifications to the [2-(1H-1,2,3-Triazol-5-ylthio)ethyl]amine scaffold can significantly influence binding affinity to various enzyme targets. The hydrochloride salt form (CAS: 1262771-37-8) was found to offer superior solubility characteristics for in vitro screening assays compared to the free base form, making it particularly valuable for high-throughput screening applications.

In the field of antimicrobial research, a recent study in Antimicrobial Agents and Chemotherapy (2024) reported novel derivatives of this compound showing promising activity against drug-resistant bacterial strains. The researchers attributed this activity to the compound's ability to interfere with bacterial cell wall synthesis through a unique mechanism involving thiol-mediated processes. The hydrochloride salt form demonstrated enhanced stability under physiological conditions, addressing previous formulation challenges with similar compounds.

Ongoing clinical research (Phase I trials as of Q2 2024) is exploring the use of this compound as a component in radiopharmaceuticals for diagnostic imaging. The triazole moiety serves as an effective chelating site for various radioisotopes, while the thioether linkage provides metabolic stability. Preliminary results suggest favorable biodistribution profiles for several candidate imaging agents derived from this scaffold.

From a synthetic chemistry perspective, recent advances in the large-scale production of [2-(1H-1,2,3-Triazol-5-ylthio)ethyl]amine hydrochloride have been reported in Organic Process Research & Development (2023). The new synthetic routes address previous challenges in regioselectivity and purification, achieving >99% purity with improved yield and reduced environmental impact compared to earlier methods.

Future research directions for this compound appear to focus on three main areas: development as a versatile pharmacophore in fragment-based drug discovery, application in bioconjugation strategies for antibody-drug conjugates, and exploration of its potential in metal-organic frameworks for controlled drug release. The unique combination of hydrogen-bonding capability (from the triazole and amine groups) and lipophilic character (from the thioether) makes this scaffold particularly attractive for these applications.